Cas no 2138567-93-6 (1-(1-bromo-2-methylpropan-2-yl)oxy-3-ethoxycyclohexane)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)oxy-3-ethoxycyclohexane
• CAS No: 2138567-93-6
• MF: C₁₂H₂₃BrO₂
• MW: 279.2138235569
• CID: 6199948
• PubChem ID: 165493294
• Update Time: 2025-10-28

1-(1-bromo-2-methylpropan-2-yl)oxy-3-ethoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)oxy-3-ethoxycyclohexane
• 2138567-93-6
• 1-[(1-bromo-2-methylpropan-2-yl)oxy]-3-ethoxycyclohexane
• EN300-1136416

• Inchi： 1S/C12H23BrO2/c1-4-14-10-6-5-7-11(8-10)15-12(2,3)9-13/h10-11H,4-9H2,1-3H3
• InChI Key： QZZVROWDFGXACV-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OC1CCCC(C1)OCC

Computed Properties

• Exact Mass: 278.08814g/mol
• Monoisotopic Mass: 278.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)oxy-3-ethoxycyclohexane

1-(1-bromo-2-methylpropan-2-yl)oxy-3-ethoxycyclohexane: A Comprehensive Overview

1-(1-bromo-2-methylpropan-2-yl)oxy-3-ethoxycyclohexane, identified by the CAS number 2138567-93-6, is a complex organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure and properties, has garnered attention in recent years due to its potential in advanced chemical synthesis and material science. The molecule consists of a cyclohexane ring substituted with an ethoxy group at position 3 and a brominated tertiary alkyl ether group at position 1, making it a versatile building block for further chemical transformations.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)oxy-3-ethoxycyclohexane involves a multi-step process that typically begins with the bromination of a suitable substrate. Recent advancements in catalytic methods have enabled more efficient and selective bromination, reducing side reactions and enhancing yield. The compound's stability under various reaction conditions makes it ideal for use in both academic research and industrial applications.

In terms of physical properties, 1-(1-bromo-2-methylpropan-2-yl)oxy-substituted cyclohexanes exhibit notable thermal stability, which is advantageous for high-temperature applications. The presence of the ethoxy group at position 3 introduces additional electronic effects, influencing the compound's reactivity in nucleophilic substitution reactions. This makes it particularly useful in the synthesis of biologically active molecules and advanced polymers.

Recent studies have explored the use of 1-(1-bromo-2-methylpropan-2-yl)oxy-substituted cyclohexanes as intermediates in the production of novel pharmaceutical agents. Researchers have reported that these compounds can serve as precursors for bioisosteric replacements, enhancing drug efficacy while minimizing adverse effects. Additionally, their role in click chemistry has been highlighted, offering new avenues for rapid and efficient molecule assembly.

The application of CAS No 2138567-93-6 compounds extends beyond pharmaceuticals into materials science, where they are employed as monomers in the synthesis of high-performance polymers. These polymers exhibit improved mechanical properties and thermal resistance, making them suitable for aerospace and automotive industries.

In conclusion, 1-(1-bromo-2-methylpropan-2-yl)oxy-< strong >3- strong >ethoxycyclohexane represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in future chemical innovations.